Cas no 67105-49-1 (1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)-)
67105-49-1 structure
Product Name:1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)-
CAS No:67105-49-1
MF:C6H13ClNOP
MW:181.600281476974
CID:395364
PubChem ID:14228109
Update Time:2025-04-19
1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)-
- 3-tert-butyl-2-chloro-1,3,2-oxazaphospholidine
- HLGFOZKNWMLNMB-UHFFFAOYSA-N
- DTXSID90557715
- 67105-49-1
- SCHEMBL9354693
-
- Inchi: 1S/C6H13ClNOP/c1-6(2,3)8-4-5-9-10(8)7/h4-5H2,1-3H3
- InChI Key: HLGFOZKNWMLNMB-UHFFFAOYSA-N
- SMILES: ClP1N(CCO1)C(C)(C)C
Computed Properties
- Exact Mass: 181.04249
- Monoisotopic Mass: 181.0423287g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
- LogP: 2.52070
1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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